1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-methylpropan-1-one

Specification

• Molecular Formula: C16H17NOS3
• Molecular Weight: 335.5 g/mol
• IUPAC Name: 1-(4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-2-methylpropan-1-one
• Standard InChI: InChI=1S/C16H17NOS3/c1-9(2)14(18)17-11-8-6-5-7-10(11)12-13(16(17,3)4)20-21-15(12)19/h5-9H,1-4H3
• Standard InChI Key: SAYSWOIAFOSAIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1C2=CC=CC=C2C3=C(C1(C)C)SSC3=S

Introduction

Molecular Formula and Weight

The molecular formula for this compound can be inferred from its structure, which would be similar to other dithioloquinoline derivatives. For example, 1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)hexan-1-one has a molecular formula of C18H21NOS3 and a molecular weight of 363.6 g/mol. The compound , with a 2-methylpropan-1-one moiety instead of hexan-1-one, would have a slightly different molecular formula and weight.

Biological Activities

While specific biological activity data for this compound are not available, related dithioloquinoline derivatives have shown promising results in terms of chemoprotective and antitumor activities. These compounds have been screened for their inhibitory effects against various kinases, demonstrating potential therapeutic applications.

Data Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
1-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)hexan-1-one	C18H21NOS3	363.6	Potential chemoprotective and antitumor
2-(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)-1-(4-fluorophenyl)ethanone	C20H16FNOS3	401.54	Not specified
(6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)(phenyl)methanone	C21H19NO2S3	413.58	Not specified